Cas no 886503-35-1 (1-butyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid)

• Product Name: 1-butyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• CAS No: 886503-35-1
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 3059069
• PubChem ID: 7174594
• Update Time: 2025-04-21

1-butyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• AKOS000309155
• 886503-35-1
• STK350135

• Inchi： 1S/C13H17N3O2/c1-4-5-6-16-12-11(9(3)15-16)10(13(17)18)7-8(2)14-12/h7H,4-6H2,1-3H3,(H,17,18)
• InChI Key： AODUWGPXTQJPHG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N=C2C=1C(C)=NN2CCCC)=O

Computed Properties

• Exact Mass: 247.132076794Da
• Monoisotopic Mass: 247.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68Ų